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Compound of Interest

Compound Name: 4-Iodopyrimidine

Cat. No.: B154834 Get Quote

An In-depth Technical Guide to 4-Iodopyrimidine
This guide provides comprehensive technical information on 4-Iodopyrimidine, including its

chemical properties, supplier details, and insights into its applications in research. The content

is tailored for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties
4-Iodopyrimidine is a halogenated derivative of pyrimidine. Its chemical and physical

properties are summarized in the table below.

Property Value

CAS Number 31462-57-4

Molecular Formula C₄H₃IN₂

Molecular Weight 205.98 g/mol

Appearance White to light yellow crystalline solid

Synonyms Pyrimidine, 4-iodo-
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4-Iodopyrimidine is available from various chemical suppliers. The following table lists some

of the suppliers and their respective product numbers.

Supplier Product Number / Reference

Santa Cruz Biotechnology sc-273393

CymitQuimica IN-DA00CL02, TR-I719505

AChemBlock V155664 (for 2-fluoro-4-iodopyrimidine)

ChemicalBook CB7185031

Note: Availability and product details are subject to change. Please refer to the suppliers'

websites for the most current information.

Experimental Protocols
Synthesis of 5-Iodo Pyrimidine Derivatives via
Mechanical Grinding
This section details a solvent-free method for the iodination of pyrimidine derivatives.

Materials:

Uracil or Cytosine (4.4 mmol)

Iodine (solid, 1.12 mmol)

Nitrate salts (e.g., AgNO₃, NaNO₃) (9 mmol)

Acetonitrile (2-4 drops)

Mortar and pestle

Procedure:

Combine the pyrimidine derivative (uracil or cytosine), solid iodine, and the selected nitrate

salt in a mortar.
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Add 2-4 drops of acetonitrile to the mixture.

Grind the mixture using a pestle for 20-30 minutes. The reaction is exothermic and will

produce a violet-colored, tacky solid.

Monitor the reaction completion through appropriate analytical methods (e.g., TLC).

Upon completion, the product can be isolated and purified using standard laboratory

techniques.

Reactant Preparation

Reaction

Work-up

Combine Pyrimidine Derivative,
Iodine, and Nitrate Salt in a Mortar

Add 2-4 drops of Acetonitrile

Moisten

Grind the Mixture with a Pestle
(20-30 minutes)

Initiate Grinding

Monitor Reaction Completion (e.g., TLC)

During Reaction

Isolate and Purify the Product

Upon Completion

 

Probe Design

Cellular Environment

4-Iodopyrimidine-based Probe
(with reporter tag)

MIF / MIF-2 Proteins
(Cytoplasm)

Covalent Labeling

Labeled MIF / MIF-2

Nucleus

Nuclear Translocation
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To cite this document: BenchChem. [4-Iodopyrimidine CAS number and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154834#4-iodopyrimidine-cas-number-and-supplier-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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